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Mechanistic Pathways and Impact on Sexual Function

The fundamental difference in mechanism of action is the primary reason for the divergent sexual function

profiles. The following diagram illustrates the proposed neurochemical pathways through which SSRIs and

Ansofaxine influence sexual function.

Key Experimental Data and Protocols

For a professional comparison, the details of the supporting clinical trials are essential.

1. Ansofaxine Phase 3 Clinical Trial This is the key study verifying the efficacy and safety of Ansofaxine.

Study Design: Multicenter, double-blind, randomized, placebo-controlled, Phase 3 trial [1].

Participants: 588 eligible MDD patients aged 18-65 [1].
Intervention: Random assignment to 8-week treatment with Ansofaxine 80 mg/day (n=187),

Ansofaxine 160 mg/day (n=186), or placebo (n=185) [1].
Primary Efficacy Endpoint: Change from baseline in the Montgomery-Åsberg Depression Rating

Scale (MADRS) total score at week 8 [1].
Safety Endpoints: Adverse events (AEs), vital signs, laboratory tests, ECG, and evaluation of

suicide tendency and sexual function [1].
Key Findings:
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Efficacy: Significant reduction in MADRS scores for both Ansofaxine groups (-20.0 and -19.9)

vs. placebo (-14.6); p < 0.0001 [1].
Safety: Treatment-Related Adverse Events (TRAEs) occurred in 59.2% (80 mg) and 65.22%

(160 mg) of patients, compared to 45.11% in the placebo group. The study concluded it was
effective and well-tolerated [1].

2. Evidence on SSRI-Associated Sexual Dysfunction The high incidence of sexual dysfunction with SSRIs

is well-documented across numerous studies.

Study Designs: Narrative reviews, prospective clinical studies, and observational cross-sectional

studies analyzing data from multiple sources [2] [3] [4].
Assessment Methods: Often use structured questionnaires (e.g., Arizona Sexual Experience Scale,

Changes in Sexual Functioning Questionnaire) or direct physician inquiry to identify side effects that
patients may not spontaneously report [2] [4].

Key Findings: A large prospective study found the incidence of sexual dysfunction was significantly
higher when physicians directly asked patients (58%) compared to spontaneous reporting [4].

Among SSRIs, Paroxetine is consistently associated with the highest rates [2].

Comparative Summary for Professionals

Aspect Conclusion

Efficacy Ansofaxine is effective for MDD, demonstrating significant improvement over placebo in

pivotal Phase 2 and 3 trials [5] [1].

Sexual
Function
Profile

Ansofaxine holds a potential theoretical advantage over SSRIs due to its triple

reuptake inhibition. While its specific incidence of sexual dysfunction was not
highlighted in the major trial results, its mechanism provides a rationale for a better

profile [6].

Data Gap A head-to-head clinical trial directly comparing Ansofaxine to an SSRI with sexual

function as a primary endpoint is needed to definitively confirm the proposed tolerability
advantage. The current conclusion is inferred from mechanistic understanding and

separate trial data.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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